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Introduction
Cornifins, also known as small proline-rich proteins (SPRRs), are key components of the

cornified cell envelope in the epidermis.[1] These proteins are crucial for the barrier function of

the skin.[2] Altered expression of cornifins has been linked to various skin conditions, including

psoriasis, and is regulated by factors such as retinoic acid.[3] This document provides detailed

protocols for the detection and quantification of cornifin expression in skin samples, an

essential aspect of dermatological research and drug development.

Data Presentation
The following table summarizes the expected changes in cornifin expression in different skin

conditions based on literature. This data is crucial for interpreting experimental results.
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Condition Method Target
Change in
Expression

Reference

Psoriasis
In Situ

Hybridization
Cornifin mRNA

Significantly

Increased
[3]

Psoriasis
Immunohistoche

mistry
Cornifin Protein Increased [3]

Psoriasis
Transcriptomics

(Bulk)
SPRR2F mRNA

Upregulated

(log2fold 7.47)
[4]

Retinoic Acid

Treatment

In Situ

Hybridization
Cornifin mRNA Decreased [3]

Retinoic Acid

Treatment

Immunohistoche

mistry
Cornifin Protein Decreased [3]

Experimental Protocols
This section provides detailed methodologies for the most common techniques used to assess

cornifin expression in skin samples.

Immunohistochemistry (IHC) for Cornifin Protein
This protocol details the detection of cornifin protein in formalin-fixed, paraffin-embedded

(FFPE) skin sections.

Materials:

FFPE skin tissue sections (4-5 µm) on charged slides

Xylene

Ethanol (100%, 95%, 70%)

Deionized water

Antigen retrieval buffer (e.g., 10 mM Sodium Citrate, pH 6.0)
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Hydrogen peroxide (3%)

Blocking buffer (e.g., 5% normal goat serum in PBS)

Primary antibody against cornifin

Biotinylated secondary antibody

Avidin-Biotin Complex (ABC) reagent

DAB (3,3'-Diaminobenzidine) substrate kit

Hematoxylin counterstain

Mounting medium

Procedure:

Deparaffinization and Rehydration:

Immerse slides in xylene twice for 5 minutes each.

Immerse in 100% ethanol twice for 3 minutes each.

Immerse in 95% ethanol for 3 minutes.

Immerse in 70% ethanol for 3 minutes.

Rinse with deionized water for 5 minutes.

Antigen Retrieval:

Immerse slides in antigen retrieval buffer.

Heat in a microwave or water bath at 95-100°C for 20-30 minutes.

Allow slides to cool to room temperature (approximately 20-30 minutes).

Peroxidase Blocking:
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Incubate sections with 3% hydrogen peroxide for 10 minutes to quench endogenous

peroxidase activity.

Rinse with PBS three times for 5 minutes each.

Blocking:

Incubate sections with blocking buffer for 1 hour at room temperature.

Primary Antibody Incubation:

Incubate sections with the primary anti-cornifin antibody (diluted in blocking buffer)

overnight at 4°C in a humidified chamber.

Secondary Antibody Incubation:

Rinse with PBS three times for 5 minutes each.

Incubate with biotinylated secondary antibody for 1 hour at room temperature.

Detection:

Rinse with PBS three times for 5 minutes each.

Incubate with ABC reagent for 30 minutes.

Rinse with PBS three times for 5 minutes each.

Apply DAB substrate and monitor for color development (typically 1-10 minutes).

Immerse slides in deionized water to stop the reaction.

Counterstaining and Mounting:

Counterstain with hematoxylin for 1-2 minutes.

Rinse with water.

Dehydrate through graded ethanol solutions and clear in xylene.
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Mount with a permanent mounting medium.

Immunofluorescence (IF) for Cornifin Protein
This protocol allows for the fluorescent detection of cornifin protein in skin sections.

Materials:

FFPE or frozen skin tissue sections

Deparaffinization reagents (for FFPE)

Antigen retrieval buffer (for FFPE)

Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

Blocking buffer (e.g., 5% normal goat serum in PBS)

Primary antibody against cornifin

Fluorophore-conjugated secondary antibody

DAPI (4',6-diamidino-2-phenylindole) for nuclear counterstaining

Antifade mounting medium

Procedure:

Sample Preparation:

For FFPE sections, perform deparaffinization, rehydration, and antigen retrieval as

described in the IHC protocol.

For frozen sections, fix with cold 4% paraformaldehyde for 15 minutes and then wash with

PBS.

Permeabilization:

Incubate sections with permeabilization buffer for 10 minutes.
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Rinse with PBS three times.

Blocking:

Incubate with blocking buffer for 1 hour at room temperature.

Primary Antibody Incubation:

Incubate with the primary anti-cornifin antibody overnight at 4°C.

Secondary Antibody Incubation:

Rinse with PBS three times.

Incubate with the fluorophore-conjugated secondary antibody for 1 hour at room

temperature in the dark.

Counterstaining and Mounting:

Rinse with PBS three times in the dark.

Incubate with DAPI for 5 minutes.

Rinse with PBS.

Mount with antifade mounting medium.

Visualize using a fluorescence microscope.

Western Blotting for Cornifin Protein
This protocol is for the quantification of cornifin protein in skin tissue lysates.

Materials:

Skin tissue samples

Lysis buffer (e.g., RIPA buffer with protease inhibitors)
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BCA protein assay kit

Laemmli sample buffer

SDS-PAGE gels

Transfer buffer

PVDF or nitrocellulose membrane

Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

Primary antibody against cornifin

HRP-conjugated secondary antibody

Chemiluminescent substrate

Imaging system

Procedure:

Protein Extraction:

Homogenize skin tissue in lysis buffer on ice.

Centrifuge at 14,000 x g for 15 minutes at 4°C.

Collect the supernatant (protein lysate).

Protein Quantification:

Determine the protein concentration of the lysate using a BCA assay.

Sample Preparation:

Mix a specific amount of protein (e.g., 20-30 µg) with Laemmli sample buffer.

Boil at 95-100°C for 5 minutes.
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SDS-PAGE and Transfer:

Separate proteins by SDS-PAGE.

Transfer proteins to a PVDF or nitrocellulose membrane.

Blocking and Antibody Incubation:

Block the membrane with blocking buffer for 1 hour at room temperature.

Incubate with the primary anti-cornifin antibody overnight at 4°C.

Wash with TBST three times for 10 minutes each.

Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

Detection:

Wash with TBST three times for 10 minutes each.

Incubate the membrane with chemiluminescent substrate.

Capture the signal using an imaging system.

RT-qPCR for Cornifin mRNA
This protocol allows for the quantification of cornifin mRNA levels in skin biopsies.

Materials:

Skin biopsy samples

RNA extraction kit

DNase I

Reverse transcription kit

qPCR primers for cornifin and a reference gene (e.g., GAPDH, ACTB)
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SYBR Green or TaqMan qPCR master mix

qPCR instrument

Procedure:

RNA Extraction:

Extract total RNA from skin biopsies using a suitable RNA extraction kit, including a DNase

I treatment step to remove genomic DNA.

Assess RNA quality and quantity using a spectrophotometer or a bioanalyzer.

Reverse Transcription:

Synthesize cDNA from a specific amount of RNA (e.g., 1 µg) using a reverse transcription

kit.

qPCR:

Set up qPCR reactions containing cDNA, primers, and qPCR master mix.

Run the qPCR program on a real-time PCR instrument.

Include no-template controls and no-reverse-transcription controls.

Data Analysis:

Determine the Ct values for the target (cornifin) and reference genes.

Calculate the relative expression of cornifin mRNA using the ΔΔCt method.

In Situ Hybridization (ISH) for Cornifin mRNA
This protocol details the localization of cornifin mRNA within skin tissue sections.

Materials:

FFPE or frozen skin tissue sections
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Proteinase K

Hybridization buffer

Labeled antisense and sense (control) probes for cornifin (e.g., DIG-labeled)

Anti-DIG antibody conjugated to alkaline phosphatase (AP)

NBT/BCIP or other AP substrate

Nuclear Fast Red counterstain

Procedure:

Sample Preparation:

Prepare FFPE or frozen sections as for IHC/IF.

Permeabilization:

Treat sections with Proteinase K to improve probe penetration.

Hybridization:

Apply hybridization buffer containing the labeled cornifin probe to the sections.

Incubate overnight at a specific hybridization temperature (e.g., 55-65°C).

Washes:

Perform stringent washes to remove unbound probe.

Detection:

Block with a suitable blocking reagent.

Incubate with an anti-DIG-AP antibody.

Wash to remove unbound antibody.
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Apply the AP substrate and monitor for color development.

Counterstaining and Mounting:

Counterstain with Nuclear Fast Red.

Dehydrate, clear, and mount.
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Caption: Experimental workflow for detecting cornifin expression.
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Caption: Retinoic acid signaling pathway suppressing cornifin expression.
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Caption: Role of cornifin/SPRR in the oxidative stress response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 14 / 14 Tech Support

https://pubmed.ncbi.nlm.nih.gov/8370963/
https://pubmed.ncbi.nlm.nih.gov/8370963/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10765156/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10765156/
https://www.benchchem.com/product/b1177213#how-to-detect-cornifin-expression-in-skin-samples
https://www.benchchem.com/product/b1177213#how-to-detect-cornifin-expression-in-skin-samples
https://www.benchchem.com/product/b1177213#how-to-detect-cornifin-expression-in-skin-samples
https://www.benchchem.com/product/b1177213#how-to-detect-cornifin-expression-in-skin-samples
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1177213?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1177213?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

